Cas no 941870-70-8 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide
• CAS No: 941870-70-8
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 5505785
• Update Time: 2025-05-21

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-acetyl-1,2,3,4-tetrahydro-6-quinolinyl)-2-chloro-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide

• Inchi： 1S/C18H17ClN2O2/c1-12(22)21-10-4-5-13-11-14(8-9-17(13)21)20-18(23)15-6-2-3-7-16(15)19/h2-3,6-9,11H,4-5,10H2,1H3,(H,20,23)
• InChI Key： NCXZWANHTQILMZ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C)=O)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide (CAS No. 941870-70-8)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide, with the CAS number 941870-70-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both acetyl and chlorobenzamide functional groups in its structure makes it a promising candidate for various applications, including drug development and molecular studies.

In recent years, the scientific community has shown increasing interest in tetrahydroquinoline-based compounds due to their potential therapeutic properties. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of these molecules, as it can provide insights into their efficacy and selectivity. The CAS No. 941870-70-8 compound, with its unique N-acetyl and 2-chlorobenzamide moieties, offers a fascinating case study for such investigations. Its molecular framework is often compared to other quinoline derivatives, which are widely explored in medicinal chemistry.

The synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide involves multi-step organic reactions, including acylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research purposes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. The growing demand for high-purity research chemicals has also led to advancements in its production methods, ensuring consistent quality for laboratory use.

One of the most frequently asked questions about CAS No. 941870-70-8 revolves around its potential applications. While it is primarily used in academic research, there is speculation about its role in developing new therapeutic agents. For instance, its structural similarity to known enzyme inhibitors has prompted studies into its possible use in targeting specific biological pathways. Additionally, the compound's pharmacokinetic properties are a subject of ongoing research, as scientists aim to understand its absorption, distribution, metabolism, and excretion (ADME) profile.

Another hot topic in the context of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide is its compatibility with green chemistry principles. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of sustainable chemical practices, which are increasingly prioritized in both industry and academia. The compound's stability under various conditions also makes it a viable candidate for long-term storage and large-scale production.

From an SEO perspective, keywords such as "tetrahydroquinoline derivatives", "CAS 941870-70-8", and "2-chlorobenzamide synthesis" are highly relevant to this compound. These terms reflect the common queries posed by researchers and professionals seeking detailed information. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of its audience while adhering to SEO best practices.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide (CAS No. 941870-70-8) represents a fascinating area of study in modern chemistry. Its unique structural features and potential applications make it a valuable subject for both basic research and applied science. As the scientific community continues to uncover its properties and uses, this compound is likely to remain a focal point in the development of novel bioactive molecules.